Ganoderic Acid S

• CAS: 104759-35-5

Core Science & Biosynthesis

The Discovery and Isolation of Ganoderic Acid S from Ganoderma lucidum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and characterization of Ganoderic Acid S, a bioactive triterpenoid derived from the medicinal mushroom Ganoderma lucidum. The document details the experimental protocols for extraction and purification, presents quantitative data in a structured format, and visualizes key experimental workflows and biological signaling pathways.

Introduction to Ganoderic Acid S

Ganoderic acids are a class of highly oxygenated lanostane-type triterpenoids that are among the most significant bioactive compounds in Ganoderma lucidum. These compounds are responsible for a wide range of pharmacological activities attributed to this fungus, including anti-cancer, anti-inflammatory, and immunomodulatory effects. Ganoderic Acid S, a positional isomer of other ganoderic acids, has been isolated from the fermented mycelia of Ganoderma lucidum and has demonstrated potential as an anticancer agent by inducing apoptosis in cancer cells.[1][2] The structural elucidation of Ganoderic Acid S and other related compounds has been accomplished through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3][4][5][6]

Quantitative Data Summary

The following tables summarize the quantitative data related to the extraction and analysis of ganoderic acids from Ganoderma lucidum, providing a comparative overview of different methodologies and their efficiencies.

Table 1: Comparison of Extraction Techniques for Ganoderic Acids

Extraction Method	Solvent	Key Parameters	Typical Yield/Content	Advantages	Disadvantages	Reference
Conventional Solvent Extraction (CSE)	80-95% Ethanol	Temperature: 60-80°C; Time: 2-6 hours	Ganoderic Acid H: ~2.09 mg/g	Simple, low initial cost	Time-consuming, high solvent consumption, lower efficiency	[7][8]
Ultrasound-Assisted Extraction (UAE)	50-95% Aqueous Ethanol	Power: 210-565 W; Time: 5-100 min; Temp: 30-80°C	Total Triterpenoids: 0.38% - 0.97%	Fast, efficient, reduced solvent use	Potential for degradation of heat-sensitive compounds	[7]
High-Speed Counter-Current Chromatography (HSCCC)	n-hexane-ethyl acetate-methanol-water (7:12:11:5, v/v/v/v)	Recycling elution mode	3.7 mg of Ganoderic Acid S (83.0% purity) from 300 mg crude extract	High purity separation	Requires specialized equipment	[9]

Table 2: Analytical Method Validation for Quantification of Ganoderic Acids by UPLC-MS/MS

Parameter	Value	Reference
Linearity (r²)	> 0.998	[10]
Recovery	89.1–114.0%	[10]
Intra-day Precision (RSD)	< 6.8%	[10]
Inter-day Precision (RSD)	< 8.1%	[10]
Limit of Detection (LOD)	0.66–6.55 µg/kg	[10]
Limit of Quantification (LOQ)	2.20–21.84 µg/kg	[10]

Table 3: Purity and Yield of Ganoderic Acid A from a Patented Extraction Method

Parameter	Value	Reference
Purity after LH-20 column	> 85%	[11]
Purity after recrystallization	> 97.5%	[11]
Total Yield	35%	[11]

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and analysis of Ganoderic Acid S from Ganoderma lucidum.

Extraction of Crude Triterpenes

Protocol 3.1.1: Ethanol-Based Solvent Extraction

This protocol is a conventional method for extracting triterpenoids from the fruiting bodies of G. lucidum.

• Preparation: Dry the fruiting bodies of G. lucidum at 70°C for 24 hours and grind them into a fine powder.[8]

• Extraction: Soak the powder in 95% ethanol at a solid-to-liquid ratio of 1:20 (w/v). Heat the mixture at 60°C for 2 hours with continuous stirring.[8]

• Filtration: Collect the supernatant by filtering through an 8-layer gauze, followed by centrifugation at 5000 x g for 20 minutes at 4°C to remove fine particles.[8]

• Repeat Extraction: Repeat the extraction process on the filtered residue two more times to maximize the yield.[8]

• Concentration: Combine the supernatants and concentrate them under reduced pressure at 50°C to remove ethanol and water.[8]

• Drying: Freeze-dry the concentrated sample to obtain the crude ganoderic acid extract.[8]

Purification of Ganoderic Acid S

Protocol 3.2.1: Multi-Step Chromatographic Purification

This protocol describes a general procedure for the purification of ganoderic acids from the crude extract.

• Silica Gel Column Chromatography: Apply the crude extract to a silica gel column and elute with a chloroform/acetone gradient system to separate different fractions.[3]

• Reversed-Phase C-18 Column Chromatography: Subject the fractions containing ganoderic acids to a reversed-phase C-18 column and elute with a water/methanol gradient.[3]

• High-Performance Liquid Chromatography (HPLC): Further purify the desired fractions using preparative HPLC. A C-18 column with a mobile phase of acetonitrile and 0.1% aqueous acetic acid can be used.[3][4]

• High-Speed Counter-Current Chromatography (HSCCC): For high-purity isolation of Ganoderic Acid S, employ HSCCC with a two-phase solvent system of n-hexane-ethyl acetate-methanol-water (7:12:11:5, v/v/v/v).[9]

• Recrystallization: The final purification step can involve recrystallization from methanol to yield high-purity Ganoderic Acid S.[3][11]

Analytical Quantification

Protocol 3.3.1: UPLC-MS/MS Analysis

This protocol is for the simultaneous determination of multiple ganoderic acids.

• Sample Preparation: Dissolve the dried extract in a suitable solvent and filter it before injection.

• Chromatographic Separation: Perform separation on an ACQUITY UPLC BEH C18 column with a gradient elution of 0.1% (v/v) formic acid in water and acetonitrile.[10]

• Mass Spectrometric Detection: Utilize negative mode electrospray ionization (ESI) and conduct quantitative analysis in the Multiple Reaction Monitoring (MRM) mode.[10]

• Quantification: Generate calibration curves using standards of known concentrations to quantify the amount of each ganoderic acid in the sample.[10]

Visualizations: Workflows and Signaling Pathways

The following diagrams, created using Graphviz (DOT language), illustrate the experimental workflow for the isolation of Ganoderic Acid S and a key signaling pathway it influences.

Caption: Experimental workflow for the isolation of Ganoderic Acid S.

Caption: Mitochondrial pathway of apoptosis induced by Ganoderic Acid S.

Bioactivity and Signaling Pathways of Ganoderic Acids

Ganoderic acids, including Ganoderic Acid S, exhibit a range of biological activities. Ganoderic Acid S has been shown to induce apoptosis in HeLa cells through the mitochondrial pathway.[1] This process involves the collapse of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol, which in turn activates a cascade of caspases, ultimately resulting in programmed cell death.[1]

Other ganoderic acids have been found to modulate various signaling pathways, including:

• TLR4/MyD88/NF-κB signaling pathway: Involved in anti-atherosclerotic effects.[12]

• Notch1/PPARγ/CD36 signaling pathway: Plays a role in inhibiting inflammation and lipid deposition.[12]

• JAK3/STAT3 and NF-κB signaling pathways: Implicated in the therapeutic effects on arthritis.[12]

• p53-MDM2 Pathway: A target for anti-cancer activity.[13][14]

These findings highlight the potential of ganoderic acids as lead compounds for the development of novel therapeutics for a variety of diseases. Further research is warranted to fully elucidate the mechanisms of action of individual ganoderic acids and their therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Frontiers | Development of a Rapid and Confirmatory Method to Identify Ganoderic Acids in Ganoderma Mushrooms [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. jfda-online.com [jfda-online.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Ganoderic acids-rich ethanol extract from Ganoderma lucidum protects against alcoholic liver injury and modulates intestinal microbiota in mice with excessive alcohol intake - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparative isolation of ganoderic acid S, ganoderic acid T and ganoderol B from Ganoderma lucidum mycelia by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. CN104031107A - Method for extracting ganoderic acid A from ganoderma lucidum - Google Patents [patents.google.com]
• 12. Research Progress on the Biological Activity of Ganoderic Acids in Ganoderma lucidum over the Last Five Years - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Ganoderic Acid A and Its Amide Derivatives as Potential Anti-Cancer Agents by Regulating the p53-MDM2 Pathway: Synthesis and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Ganoderic Acid S: A Guide for Laboratory Professionals

Chemical and Physical Properties of Ganoderic Acid S

A summary of the known quantitative data for Ganoderic Acid S is presented below. This information is crucial for a preliminary assessment of its characteristics.

Property	Value	Source
Molecular Formula	C₃₀H₄₄O₃	PubChem[1]
Molecular Weight	452.7 g/mol	PubChem[1][2]
Exact Mass	452.32904526 Da	PubChem[1][2]

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

• Gloves: Handle with compatible chemical-resistant gloves. Inspect gloves prior to use and dispose of contaminated gloves in accordance with laboratory practices.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is recommended to protect clothing.

• Respiratory Protection: If handling the compound as a powder and there is a risk of dust formation, wear a respirator.[3]

Handle Ganoderic Acid S in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] Avoid generating dust.

Step-by-Step Disposal Protocol

The following procedural guidance is based on best practices for the disposal of non-hazardous or low-hazard laboratory chemicals.

• Waste Segregation:

  • Solid Waste: Collect unadulterated Ganoderic Acid S powder, as well as contaminated items like weighing paper, in a designated, clearly labeled, and sealed container for solid chemical waste.

  • Liquid Waste: If Ganoderic Acid S is in a solution, collect it in a labeled, sealed, and appropriate liquid waste container. The label should include the name of the chemical, the solvent used, and the approximate concentration.

  • Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in a designated sharps container.

• Container Labeling:

  • All waste containers must be clearly labeled with "Ganoderic Acid S Waste" and the date. For liquid waste, also specify the solvent.

• Storage of Waste:

  • Store waste containers in a designated, secondary containment area away from incompatible materials.

• Institutional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the chemical waste.

  • Follow all institutional procedures for waste manifest and tracking.

Important Considerations:

• Do Not Mix Waste Streams: Avoid mixing Ganoderic Acid S waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Environmental Release: Do not dispose of Ganoderic Acid S down the drain or in the regular trash.[3] While there is no specific data on its environmental impact, it is a precautionary principle to prevent the release of laboratory chemicals into the environment.

Disposal Workflow

The following diagram illustrates a generalized workflow for the disposal of Ganoderic Acid S in a laboratory setting.

Figure 1. Generalized workflow for the proper disposal of Ganoderic Acid S.

This guide provides a framework for the safe and responsible disposal of Ganoderic Acid S. Adherence to these procedures, in conjunction with your institution's specific guidelines, will help ensure a safe laboratory environment.

References

• 1. Ganoderic Acid S | C30H44O3 | CID 12444571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ganoderic acid Sz | C30H44O3 | CID 46888171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biocrick.com [biocrick.com]

Personal protective equipment for handling Ganoderic Acid S

Essential Safety and Handling Guide for Ganoderic Acid S

Quantitative Safety Data Summary

As specific quantitative exposure limits for Ganoderic Acid S are not established, the following table summarizes qualitative safety information based on related compounds.

Parameter	Information	Source Citation
Acute Toxicity	Low to no acute toxicity is expected. Some related ganoderic acids are classified as harmful if swallowed (Oral, Category 4).	[1][2]
GHS Classification	No specific GHS classification is available for Ganoderic Acid S. Related compounds may be classified as hazardous to the aquatic environment.	[1][3]
Storage Temperature	Recommended storage at -20°C for long-term stability.	[1][4]
Solubility	Soluble in organic solvents such as ethanol and DMSO. Sparingly soluble in aqueous buffers.	[5]

Operational Plan: Handling Ganoderic Acid S

Adherence to the following step-by-step protocol is mandatory to ensure safe handling and to maintain the integrity of the compound.

Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: All handling of Ganoderic Acid S powder should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[2]

• Personal Protective Equipment (PPE): The following PPE must be worn at all times:

  • Eye Protection: Safety goggles with side-shields are required to protect against splashes or airborne particles.[1][6]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or PVC) are mandatory.[7][8] Gloves should be inspected before use and changed immediately if contaminated.

  • Body Protection: A lab coat or an impervious gown must be worn to prevent skin contact.[1][9]

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator should be used.[4][6]

Experimental Workflow

The following diagram outlines the standard workflow for handling Ganoderic Acid S from receipt to experimental use.

Caption: Experimental Workflow for Handling Ganoderic Acid S

Spill Management

In the event of a spill, adhere to the following procedure:

• Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate area and ensure adequate ventilation.

• Containment: For small spills, avoid generating dust. Gently sweep the solid material into a designated waste container.[2][4]

• Cleaning: Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

• Waste Disposal: Dispose of all contaminated materials, including cleaning supplies, as hazardous waste according to the disposal plan.

Disposal Plan: Ganoderic Acid S Waste

Proper disposal of Ganoderic Acid S and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste:

  • Unused or expired Ganoderic Acid S powder.

  • Contaminated materials such as weigh boats, filter paper, and pipette tips.

  • Place in a clearly labeled, sealed, and chemically compatible solid waste container.[2]

• Liquid Waste:

  • Solutions containing Ganoderic Acid S.

  • Place in a leak-proof, screw-cap container that is compatible with the solvent used.[2]

  • The container must be labeled with "Ganoderic Acid S Liquid Waste," the solvent composition, and the date.

• Sharps Waste:

  • Contaminated needles, syringes, or other sharps must be placed in a designated, puncture-resistant sharps container.[2]

Disposal Procedure

The logical flow for the disposal of Ganoderic Acid S waste is illustrated below.

Caption: Disposal Workflow for Ganoderic Acid S Waste

Important Considerations:

• Do not mix Ganoderic Acid S waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) guidelines.[2]

• Avoid environmental release: Do not dispose of Ganoderic Acid S down the drain or in the regular trash.[1][3]

• Consult EHS: Always consult your institution's EHS department for specific disposal protocols and to arrange for waste pickup.[2]

References

• 1. Ganoderic acid ε|294674-05-8|MSDS [dcchemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. targetmol.com [targetmol.com]
• 4. biocrick.com [biocrick.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. echemi.com [echemi.com]
• 7. hsa.ie [hsa.ie]
• 8. nodglobal.com [nodglobal.com]
• 9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]